

Technical Support Center: Improving the Bioavailability of Pangamic Acid in Animal Studies

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Vitamin B15

CAS No.: 20858-86-0

Cat. No.: B1502927

[Get Quote](#)

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Pangamic Acid (Vitamin B15) Conundrum

Pangamic acid, often referred to as "**Vitamin B15**," is a compound that has been the subject of considerable interest and controversy.[1][2] First isolated from apricot kernels, it was named to suggest its ubiquitous presence in seeds (from the Greek pan meaning "universal" and gamic meaning "seed").[2][3] Proponents, particularly in Russia and Europe, have claimed a wide range of therapeutic benefits, from enhancing athletic performance and stimulating the immune system to treating conditions like heart disease, liver disease, and chemical poisonings.[1][4]

However, "pangamic acid" does not have a single, universally accepted chemical identity.[5][6] Commercially available products have been found to contain a mixture of substances, including D-gluconodimethyl aminoacetic acid (the compound originally identified by Krebs et al.), dimethylglycine (DMG), calcium gluconate, and other compounds.[3][5][6] Furthermore, it is not

officially recognized as a vitamin in the United States, as no deficiency state has been identified, and the FDA has raised concerns about its safety and efficacy.[\[2\]](#)[\[7\]](#)

Despite the regulatory and identity challenges, research into the potential biological effects of its components continues. A significant hurdle for researchers conducting in vivo animal studies is the compound's poor and variable oral bioavailability. This guide serves as a technical support resource, providing troubleshooting strategies and detailed protocols to help you navigate the complexities of improving the bioavailability of pangamic acid and its derivatives in your experimental models.

Section 1: Foundational Knowledge - Frequently Asked Questions (FAQs)

Q1: What exactly is "Pangamic Acid" and what are its key physicochemical properties?

A1: The term "Pangamic Acid" is ambiguous. The originally described compound is 6-O-(dimethylaminoacetyl)-D-gluconic acid, an ester of D-gluconic acid and N,N-Dimethylglycine (DMG).[\[6\]](#)[\[8\]](#)

- Key Physicochemical Properties:
 - High Polarity & Water Solubility: Pangamic acid is described as a white, crystalline compound that is soluble in water but insoluble in nonpolar organic solvents.[\[3\]](#) This high water solubility is a primary reason for its poor passive diffusion across the lipid-rich gastrointestinal (GI) epithelium.[\[9\]](#)[\[10\]](#)[\[11\]](#)
 - Chemical Instability: The ester linkage in D-gluconodimethyl aminoacetic acid is labile and can readily hydrolyze in neutral aqueous solutions, breaking down into its constituent parts: D-gluconic acid and DMG.[\[8\]](#) This instability complicates formulation development and may mean that in vivo effects are attributable to its hydrolysis products rather than the parent molecule.
 - Components' Properties:

- N,N-Dimethylglycine (DMG): A water-soluble derivative of the amino acid glycine.^[12]^[13] It is considered the primary "active" component and is often used as a substitute for pangamic acid.^[1]^[14]
- D-Gluconic Acid: A mild, non-toxic carboxylic acid derived from glucose, also highly water-soluble.^[15]^[16] It is often used as a chelating agent and to improve the solubility and bioavailability of minerals.^[15]^[17]

Q2: Why is the oral bioavailability of pangamic acid typically low?

A2: The low oral bioavailability stems from two main factors:

- **Poor Permeability:** As a highly polar, hydrophilic molecule, pangamic acid struggles to pass through the lipid cell membranes of the intestinal lining via passive diffusion.^[9] This transport is primarily limited to the paracellular route (between cells), which is highly restrictive for molecules of its size.^[9]
- **Pre-systemic Degradation:** The ester bond is susceptible to hydrolysis by esterase enzymes present in the gut lumen, intestinal wall, and liver. Furthermore, the acidic environment of the stomach can contribute to its breakdown before it even reaches the primary site of absorption in the small intestine.

The interplay of these factors leads to low and highly variable concentrations of the intact compound reaching systemic circulation.


Q3: What are the primary metabolic pathways for pangamic acid's components in animal models?

A3: Since pangamic acid likely breaks down into DMG and gluconic acid, understanding their individual fates is crucial.

- **N,N-Dimethylglycine (DMG):** DMG is a natural intermediate in choline metabolism.^[13] In the liver, it undergoes oxidative demethylation. The methyl groups it carries can be donated to the one-carbon pool, participating in numerous methylation reactions essential for synthesizing compounds like creatine and phospholipids.

- **Gluconic Acid:** Gluconic acid can be metabolized through the pentose phosphate pathway. It is generally considered safe and is a normal cellular metabolite.[16]

A diagram illustrating the metabolic fate is provided below.



[Click to download full resolution via product page](#)

Caption: Metabolic fate of orally administered pangamic acid.

Section 2: Troubleshooting Guide - Formulation & Administration

Problem: I'm observing low and highly variable plasma concentrations of my test compound after oral gavage in rodents.

This is the most common issue encountered. The cause is likely multifactorial, stemming from poor formulation, administration technique, or inherent properties of the compound.

Troubleshooting Steps & Solutions:

- **Re-evaluate Your Formulation Strategy:** A simple aqueous solution is often insufficient for polar compounds.
 - **Solution 1: Use Permeation Enhancers.** These are excipients that transiently open the tight junctions between intestinal cells, facilitating paracellular transport.
 - **Rationale:** Bile salts (e.g., sodium taurocholate) and some fatty acids can fluidize the mucosal membrane, enhancing absorption.^[9] Glycosylated bile acid derivatives have also been designed to be effective with less membrane damage.^{[10][11]}
 - **Action:** Consider formulating pangamic acid with a low concentration of a GRAS (Generally Recognized as Safe) permeation enhancer. Start with published concentrations and perform a pilot study to assess efficacy and rule out local toxicity.
 - **Solution 2: Nanoparticle Encapsulation.** Encapsulating pangamic acid in polymeric nanoparticles can protect it from degradation and improve uptake.
 - **Rationale:** Nanoparticles can shield the ester linkage from stomach acid and enzymes.^[18] Certain polymers can also adhere to the intestinal mucosa (mucoadhesion), increasing residence time and the opportunity for absorption.
 - **Action:** Develop a formulation using a biodegradable polymer like PLGA (poly(lactic-co-glycolic acid)) or chitosan. See Protocol 1 for a general methodology.

- Optimize the Administration Vehicle & Procedure:
 - Solution: Ensure Correct Gavage Technique. Improper technique can lead to accidental tracheal administration, reflux, or esophageal injury, all of which dramatically increase variability.
 - Rationale: A smooth, consistent procedure ensures the full dose reaches the stomach without causing undue stress or injury to the animal.[\[19\]](#)[\[20\]](#)[\[21\]](#)
 - Action: Review your lab's SOP for oral gavage. Ensure the gavage needle is the correct size and length for the animal model.[\[20\]](#)[\[21\]](#)[\[22\]](#) Measure from the animal's snout to the last rib to confirm the tube will reach the stomach.[\[21\]](#)[\[22\]](#)[\[23\]](#) See Protocol 2 for a standard procedure.

Problem: My formulation appears unstable, or I suspect the compound is degrading before I can analyze the samples.

Pangamic acid's lability is a major challenge.

Troubleshooting Steps & Solutions:

- Assess Formulation Stability:
 - Solution: Conduct a pH-Stability Profile.
 - Rationale: The ester bond in pangamic acid is susceptible to both acid and base-catalyzed hydrolysis. Knowing the pH at which it is most stable is critical.
 - Action: Prepare solutions of pangamic acid in buffers of varying pH (e.g., pH 2, 4, 6.8, 7.4). Incubate at room temperature and 37°C. Sample at various time points (0, 1, 2, 4, 8, 24 hours) and analyze for the parent compound and its degradation products (DMG, gluconic acid) using LC-MS/MS. This will define the stability window for your formulation.
- Ensure Bioanalytical Sample Stability:

- Solution: Use Esterase Inhibitors and Acidify Samples.
 - Rationale: Esterases in blood/plasma will continue to degrade your compound ex vivo after sample collection. Lowering the pH and temperature, and adding an inhibitor, can halt this process.
 - Action: Immediately after blood collection, transfer it to tubes containing an anticoagulant (e.g., K2-EDTA) and an esterase inhibitor like sodium fluoride (NaF). After centrifuging to obtain plasma, acidify the plasma sample with a small volume of formic or acetic acid before freezing at -80°C. Perform freeze-thaw stability tests to confirm your procedure is effective.

Section 3: Troubleshooting Guide - Analytical & Bioanalytical Issues

Problem: I am struggling to develop a sensitive and reliable LC-MS/MS method for quantifying pangamic acid (or DMG) in plasma.

The polar nature of these compounds makes them challenging for standard reversed-phase chromatography.

Troubleshooting Steps & Solutions:

- Optimize Chromatographic Separation:
 - Solution: Use Hydrophilic Interaction Liquid Chromatography (HILIC).
 - Rationale: HILIC is designed for the retention and separation of highly polar compounds that are poorly retained on C18 columns.[\[24\]](#)[\[25\]](#) It uses a polar stationary phase and a mobile phase with a high concentration of organic solvent.
 - Action: Switch from a C18 column to a HILIC column (e.g., silica, amide, or zwitterionic). Use a mobile phase system like acetonitrile and an aqueous ammonium acetate or ammonium formate buffer.[\[24\]](#) This will significantly improve retention and peak shape.

- Improve Sample Preparation and Matrix Effect Reduction:
 - Solution: Optimize the Protein Precipitation Step.
 - Rationale: Simple protein precipitation with acetonitrile is fast but can be "dirty," leading to ion suppression (matrix effects) in the mass spectrometer.[\[26\]](#)
 - Action: Test different precipitation solvents (e.g., methanol, acetone) and solvent-to-plasma ratios. Ensure the mixture is vortexed thoroughly and centrifuged at high speed and low temperature to effectively crash out proteins. Compare the matrix effects between different protocols by analyzing post-extraction spiked samples. See Protocol 3 for a generic method.

Caption: Troubleshooting workflow for low bioavailability.

Section 4: Experimental Protocols

Protocol 1: Preparation of a Chitosan-Based Nanoparticle Formulation

This protocol describes a simple ionic gelation method for encapsulating a water-soluble compound like pangamic acid.

Materials:

- Low molecular weight Chitosan
- Acetic acid
- Sodium tripolyphosphate (TPP)
- Pangamic acid (or calcium pangamate/DMG)
- Purified water

Procedure:

- **Prepare Chitosan Solution:** Dissolve 0.2% w/v chitosan in a 1% v/v acetic acid solution. Stir overnight to ensure complete dissolution. Adjust pH to 4.5-5.0 with NaOH.
- **Prepare TPP Solution:** Dissolve TPP in purified water to a concentration of 0.1% w/v.
- **Incorporate Drug:** Dissolve the pangamic acid compound into the chitosan solution at the desired concentration (e.g., 1 mg/mL).
- **Form Nanoparticles:** While stirring the chitosan-drug solution vigorously, add the TPP solution dropwise. A milky, opalescent suspension will form, indicating nanoparticle formation. The ratio of chitosan to TPP volume is typically 5:1, but this should be optimized.
- **Equilibrate:** Continue stirring for 30 minutes to allow for stabilization of the nanoparticles.
- **Characterization (Self-Validation):** Before in vivo use, characterize the nanoparticles for:
 - **Particle Size and Polydispersity Index (PDI):** Using Dynamic Light Scattering (DLS). Aim for <300 nm with a PDI <0.3.
 - **Zeta Potential:** To assess stability. Aim for > +20 mV for chitosan-based particles.
 - **Encapsulation Efficiency (%EE):** Separate nanoparticles by centrifugation, measure the concentration of free drug in the supernatant, and calculate the amount encapsulated.

Protocol 2: Standard Operating Procedure for Oral Gavage in Rats

This protocol is a guideline and should be performed in accordance with institutional IACUC regulations.

Materials:

- Appropriately sized rat (e.g., 200-250 g)
- 16-18 gauge, 3-inch curved, ball-tipped gavage needle[\[21\]](#)
- 1 mL syringe

- Test formulation

Procedure:

- **Animal Restraint:** Firmly grasp the rat over its shoulders and back. A common technique is to place your thumb and index finger on either side of the neck, behind the ears, to gently secure the head.[\[19\]](#) The body can be supported against your forearm.
- **Measure Tube Length:** Place the gavage needle alongside the rat, with the tip at the mouth and measure to the last rib (xiphoid process).[\[21\]](#) This is the maximum insertion depth.
- **Insertion:** With the rat's head tilted slightly upwards to straighten the path to the esophagus, gently insert the needle into the diastema (gap between incisors and molars).[\[21\]](#)
- **Advance the Needle:** Gently advance the needle along the roof of the mouth toward the back of the pharynx. The rat should swallow as the tube enters the esophagus. The needle should pass smoothly with no resistance.[\[21\]](#)[\[22\]](#) If resistance is felt, STOP immediately and withdraw. This likely indicates entry into the trachea.
- **Administer Dose:** Once the needle is inserted to the predetermined depth, administer the formulation slowly and steadily over 2-3 seconds.
- **Withdraw and Monitor:** Withdraw the needle smoothly along the same path. Return the animal to its cage and monitor for at least 5-10 minutes for any signs of respiratory distress.[\[20\]](#)[\[22\]](#)

Protocol 3: Generic LC-MS/MS Method for Quantification in Rat Plasma

Instrumentation:

- UPLC/HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Chromatography (HILIC):

- Column: Waters Acquity UPLC BEH HILIC column (or equivalent)

- Mobile Phase A: 10 mM Ammonium Acetate in Water + 0.1% Acetic Acid
- Mobile Phase B: Acetonitrile
- Gradient: Start at 95% B, hold for 0.5 min, decrease to 40% B over 3 min, hold for 1 min, then return to 95% B and equilibrate.
- Flow Rate: 0.4 mL/min
- Column Temperature: 40°C

Mass Spectrometry (for DMG, as an example):

- Mode: ESI Positive
- MRM Transition: Precursor ion (m/z) for DMG is 104.1. The product ion would be determined by infusion and fragmentation (e.g., m/z 58.1). An appropriate internal standard (e.g., d6-DMG) should be used.

Sample Preparation (Protein Precipitation):

- Thaw plasma samples on ice.
- To 50 µL of plasma in a microcentrifuge tube, add 10 µL of internal standard working solution.
- Add 200 µL of ice-cold acetonitrile.
- Vortex vigorously for 1 minute.
- Centrifuge at 14,000 rpm for 10 minutes at 4°C.
- Transfer the supernatant to a new plate/vial for injection.

Section 5: Data Interpretation

How do I interpret pharmacokinetic (PK) parameters to assess bioavailability improvements?

After running your animal study and analyzing the samples, you will generate plasma concentration-time profiles. From these profiles, you can calculate key PK parameters. The table below shows hypothetical data comparing a simple aqueous solution to an improved nanoparticle formulation.

Parameter	Aqueous Solution	Nanoparticle Formulation	Interpretation of Improvement
C _{max} (ng/mL)	150 ± 45	450 ± 90	Higher Peak Concentration: The improved formulation delivers more of the drug into the bloodstream.
T _{max} (hr)	0.5 ± 0.2	1.5 ± 0.5	Delayed Peak Time: The nanoparticle formulation may provide a more controlled release of the drug.
AUC _{0-t} (ng*hr/mL)	300 ± 110	1800 ± 350	Increased Total Exposure: This is the most critical parameter. A significant increase in the Area Under the Curve (AUC) directly reflects a substantial improvement in overall bioavailability.
Relative Bioavailability (F _{rel})	-	600%	Calculation: $(AUC_{\text{nano}} / AUC_{\text{aq}}) * 100$. A 600% relative bioavailability indicates a 6-fold increase in absorption compared to the aqueous solution.

Conclusion from Hypothetical Data: The nanoparticle formulation successfully protected the drug from degradation and enhanced its absorption, leading to a 6-fold increase in total systemic exposure (bioavailability).

References

- Nutrition Review. (2013). **Vitamin B15** (Pangamic Acid).
- Hull, J. S. (2019). The Forbidden **Vitamin B15**. Janet Starr Hull PhD, CN.
- Stacpoole, P. W. (n.d.). Pangamic Acid (Vitamin B15). Karger Publishers.
- Instech Laboratories. (2020).
- Wikipedia. (n.d.). Pangamic acid.
- MedicineNet. (n.d.). What Is **Vitamin B15** Good For? Pangamic Acid.
- PubMed. (1982). Critical Evaluation of the Current Studies on Pangamic Acid--**Vitamin B15**.
- Gao, C., et al. (n.d.). Approaches for Enhancing Oral Bioavailability of Peptides and Proteins. PMC.
- UCSF IACUC. (n.d.).
- PubMed. (n.d.). Design of compounds that increase the absorption of polar molecules.
- WSU IACUC. (2021).
- FSU Office of Research. (2016).
- UQBR. (n.d.).
- National Nutrition.ca. (n.d.). **Vitamin B15** (Pangamic Acid).
- NIH. (n.d.). Design of compounds that increase the absorption of polar molecules. PMC.
- Unnamed Source. (n.d.). Gluconic Acid in Pharmaceuticals: Enhancing Drug Stability and Delivery.
- Unnamed Source. (2025). N,N-Dimethylglycine: A Comprehensive Overview.
- RxList. (n.d.). Pangamic Acid.
- PubMed. (n.d.). Studies on the chemical identity and biological functions of pangamic acid.
- Beynen, A. C. (2024). Pangamic acid in dog nutrition.
- Graber, C. D., et al. (n.d.). Recent Findings on N,N-Dimethylglycine (DMG): A Nutrient for the New Millennium. VetriScience.
- NIH PubChem. (n.d.). Gluconic Acid.
- Caring Sunshine. (n.d.). Ingredient: Pangamic Acid.
- Unnamed Source. (2025). Healthcare Applications of Gluconic Acid: A Comprehensive Review and Insights.
- Wikipedia. (n.d.). Dimethylglycine.
- Morcol, T., et al. (n.d.). Polymeric Particulates to Improve Oral Bioavailability of Peptide Drugs.
- PubMed. (n.d.). Determination of para-aminohippuric acid (PAH)

- Journal of Young Pharmacists. (2022).
- FDA. (1995). CPG Sec. 457.100 Pangamic Acid and Pangamic Acid Products Unsafe for Food and Drug Use.
- ResearchGate. (2025). Determination of para-aminohippuric acid (PAH) in human plasma and urine by liquid chromatography-tandem mass spectrometry | Request PDF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. janethull.com [janethull.com]
- 2. Pangamic acid - Wikipedia [en.wikipedia.org]
- 3. karger.com [karger.com]
- 4. caringsunshine.com [caringsunshine.com]
- 5. Pangamic Acid: Health Benefits, Side Effects, Uses, Dose & Precautions [rxlist.com]
- 6. Studies on the chemical identity and biological functions of pangamic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. fda.gov [fda.gov]
- 8. researchgate.net [researchgate.net]
- 9. Approaches for Enhancing Oral Bioavailability of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Design of compounds that increase the absorption of polar molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Design of compounds that increase the absorption of polar molecules - PMC [pmc.ncbi.nlm.nih.gov]
- 12. nbinno.com [nbinno.com]
- 13. Dimethylglycine - Wikipedia [en.wikipedia.org]
- 14. Shop Vitamin B15 (Pangamic Acid) at National Nutrition.ca [nationalnutrition.ca]
- 15. nbinno.com [nbinno.com]

- [16. Gluconic Acid | C₆H₁₂O₇ | CID 10690 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. researchgate.net \[researchgate.net\]](#)
- [19. instechlabs.com \[instechlabs.com\]](#)
- [20. iacuc.wsu.edu \[iacuc.wsu.edu\]](#)
- [21. research.fsu.edu \[research.fsu.edu\]](#)
- [22. iacuc.ucsf.edu \[iacuc.ucsf.edu\]](#)
- [23. research-support.uq.edu.au \[research-support.uq.edu.au\]](#)
- [24. Determination of para-aminohippuric acid \(PAH\) in human plasma and urine by liquid chromatography-tandem mass spectrometry - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [25. researchgate.net \[researchgate.net\]](#)
- [26. Development and Validation of Tranexamic Acid in Human Plasma by Using Ultra-Performance Liquid Chromatography-Mass Spectrometry – Journal of Young Pharmacists \[archives.jyoungpharm.org\]](#)
- To cite this document: BenchChem. [Technical Support Center: Improving the Bioavailability of Pangamic Acid in Animal Studies]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1502927/docs#technical-support-center-improving-the-bioavailability-of-pangamic-acid-in-animal-studies\]](https://www.benchchem.com/product/b1502927/docs#technical-support-center-improving-the-bioavailability-of-pangamic-acid-in-animal-studies)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)